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Compound of Interest

Compound Name: Pitolisant oxalate

Cat. No.: B3424653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pitolisant is a potent and selective histamine H3 receptor antagonist/inverse agonist. By

blocking the presynaptic H3 autoreceptors on histaminergic neurons, pitolisant increases the

synthesis and release of histamine in the brain. This mechanism of action leads to enhanced

wakefulness and has resulted in its approval for the treatment of narcolepsy. Furthermore,

pitolisant indirectly modulates the release of other neurotransmitters, including acetylcholine

and dopamine, which may contribute to its therapeutic effects. Preclinical in vivo studies in

rodents are crucial for further elucidating the pharmacological profile of pitolisant and exploring

its potential in other neurological disorders. These application notes provide detailed protocols

and dosage information for conducting in vivo rodent studies with pitolisant oxalate.

Quantitative Data Summary
The following table summarizes the dosages and administration routes of pitolisant used in

various in vivo rodent studies. It is important to note that the optimal dose can vary depending

on the specific animal model, strain, and the experimental question being addressed.
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Species Strain
Route of
Administr
ation

Dosage
Range
(mg/kg)

Vehicle
Study
Type

Referenc
e

Mouse C57BL/6J
Intraperiton

eal (i.p.)
0.625 - 20

Not

Specified

Fear

Conditionin

g

Mouse
Not

Specified
Oral (p.o.) 10, 20

Methylcellu

lose 1% in

water

Locomotor

Activity,

Food

Intake

Mouse C57BL/6J
Intraperiton

eal (i.p.)
5

Not

Specified

Cocaine-

induced

Hyperloco

motion

Rat
Sprague-

Dawley

Intraperiton

eal (i.p.)
3, 10

Sterile

water

Locomotor

Activity

Rat
Not

Specified
Oral (p.o.) 10

Methylcellu

lose 1%

Catechola

mine

Levels

Rat
Sprague-

Dawley
Oral (p.o.) Up to 60

Suspensio

n in RO

purified

water

Toxicology

Signaling Pathway of Pitolisant
Pitolisant's primary mechanism of action involves the histamine H3 receptor. As an

antagonist/inverse agonist, it blocks the inhibitory effect of the H3 autoreceptor on histamine

synthesis and release. This leads to an increase in the levels of histamine in the synaptic cleft,

which then acts on postsynaptic histamine receptors (H1, H2, and H4) to mediate its effects on

wakefulness and other central nervous system functions.
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To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Rodent
Studies with Pitolisant Oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3424653#pitolisant-oxalate-dosage-for-in-vivo-
rodent-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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